Cas no 847239-17-2 (UVI 3003)
UVI 3003 structure
Product Name:UVI 3003
CAS No:847239-17-2
MF:C28H36O4
MW:436.583048820496
CID:2089420
PubChem ID:44566108
Update Time:2024-10-26
UVI 3003 Chemical and Physical Properties
Names and Identifiers
-
- UVI 3003
- 3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy)-2-naphthalenyl]phenyl]-2-propenoicacid
- 3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy)-2-naphthalenyl]phenyl]-2-propenoic acid
- UVI3003
- (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoic acid
- compound 10e [PMID: 19408900]
- GTPL2816
- XIB23917
- D80576
- Q27089116
- (E)-3-[4-hydroxy-3-(1,1,4,4-tetramethyl-7-pentoxy-tetralin-6-yl)phenyl]prop-2-enoic acid
- (E)-3-(4-hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-
- 3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy)-2-naphthalenyl]phenyl]-2-propenoic acid (ACI)
- 3-(4-Hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl)phenyl)acrylic acid
- 1000070-58-5
- (E)-3-[4-hydroxy-3-(5,5,8,8-tetramethyl-3-pentoxy-6,7-dihydronaphthalen-2-yl)phenyl]prop-2-enoic acid
- 847239-17-2
- (E)-3-(4-hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl)phenyl)acrylic acid
- AKOS024457539
- EX-A2981
- CHEMBL521955
- AC-35615
- SCHEMBL19119381
- CS-0028638
- BS-17614
- UVI-3003
- HY-107500
- compound 10e (PMID: 19408900)
- NCGC00370868-01
- 1000070-65-4
- (2E)-3-(4-hydroxy-3-(5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl)phenyl)prop-2-enoic acid
-
- MDL: MFCD18086862
- Inchi: 1S/C28H36O4/c1-6-7-8-15-32-25-18-23-22(27(2,3)13-14-28(23,4)5)17-21(25)20-16-19(9-11-24(20)29)10-12-26(30)31/h9-12,16-18,29H,6-8,13-15H2,1-5H3,(H,30,31)
- InChI Key: APJSHECCIRQQDV-UHFFFAOYSA-N
- SMILES: O=C(C=CC1C=C(C2C(OCCCCC)=CC3C(CCC(C=3C=2)(C)C)(C)C)C(O)=CC=1)O
Computed Properties
- Exact Mass: 436.26135963 g/mol
- Monoisotopic Mass: 436.26135963 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 66.8
- Molecular Weight: 436.6
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 563.9±50.0 °C at 760 mmHg
- Flash Point: 180.6±23.6 °C
- Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(229.05 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
UVI 3003 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
UVI 3003 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JY417-25mg |
UVI 3003 |
847239-17-2 | 98% | 25mg |
5418CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JY417-5mg |
UVI 3003 |
847239-17-2 | 98% | 5mg |
1522CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JY417-10mg |
UVI 3003 |
847239-17-2 | 98% | 10mg |
2664CNY | 2021-05-07 | |
| MedChemExpress | HY-107500-10mM*1mLinDMSO |
UVI 3003 |
847239-17-2 | 99.72% | 10mM*1mLinDMSO |
¥1320 | 2023-07-26 | |
| MedChemExpress | HY-107500-5mg |
UVI 3003 |
847239-17-2 | 99.57% | 5mg |
¥1200 | 2025-04-15 | |
| MedChemExpress | HY-107500-10mg |
UVI 3003 |
847239-17-2 | 99.57% | 10mg |
¥2100 | 2025-04-15 | |
| MedChemExpress | HY-107500-25mg |
UVI 3003 |
847239-17-2 | 99.57% | 25mg |
¥4050 | 2025-04-15 | |
| MedChemExpress | HY-107500-50mg |
UVI 3003 |
847239-17-2 | 99.72% | 50mg |
¥6800 | 2024-05-24 | |
| DC Chemicals | DC26006-100 mg |
UVI 3003 |
847239-17-2 | >98% | 100mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC26006-250 mg |
UVI 3003 |
847239-17-2 | >98% | 250mg |
$1100.0 | 2022-02-28 |
UVI 3003 Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
847239-17-2 (UVI 3003) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent